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Compound of Interest

Compound Name: Pterolactone A

Cat. No.: B1159933 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Pterolactone A, a sesquiterpenoid

lactone, for researchers, scientists, and drug development professionals. This document

outlines its chemical identity, potential biological activities, and relevant experimental

methodologies and signaling pathways.

Chemical Identity
Parameter Value Reference

CAS Number 74730-10-2 [1][2]

IUPAC Name

(8R)-8-hydroxy-5,7,7-trimethyl-

4,8-dihydro-3H-

cyclopenta[g]isochromene-1,6-

dione

[3]

Molecular Formula C₁₅H₁₆O₄ [3]

Molecular Weight 260.28 g/mol [3]

Biological Activity and Therapeutic Potential
While specific quantitative data on the biological activity of Pterolactone A is not extensively

available in the public domain, its classification as a terpenoid lactone suggests potential for a
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range of pharmacological effects. Terpenoids possessing a lactone moiety are recognized for

their diverse biological properties, including cytotoxic, anti-inflammatory, antimicrobial, and

anticancer activities.

Potential Mechanisms of Action and Signaling
Pathways
Based on the activities of structurally related compounds and the common mechanisms of

action for anticancer and anti-inflammatory agents, Pterolactone A may exert its effects

through the modulation of key cellular signaling pathways. Two such pathways of significant

interest in drug development are the STAT3 and NF-κB signaling cascades.

STAT3 Signaling Pathway
The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that

plays a crucial role in cell proliferation, survival, and differentiation. Constitutive activation of

STAT3 is implicated in various cancers, making it a prime target for anticancer therapies.

Inhibition of the STAT3 pathway can lead to the suppression of tumor growth and induction of

apoptosis.
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Caption: Hypothesized inhibition of the STAT3 signaling pathway by Pterolactone A.

NF-κB Signaling Pathway
The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is a

critical regulator of the immune and inflammatory responses. Dysregulation of this pathway is
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associated with chronic inflammation and various cancers. Therapeutic agents that inhibit NF-

κB signaling can be effective in mitigating inflammation and inducing apoptosis in cancer cells.

Inflammatory
Stimuli (e.g., TNF-α)

IKK Complex

Activation

IκB
Phosphorylation

Proteasome

Ubiquitination &
Degradation

NF-κB NF-κB
(active)

NF-κB/IκB
Complex (inactive) Nucleus

Translocation Target Gene
Expression

(Inflammation, Survival)

Transcription

Pterolactone A
(Potential Inhibitor)

Inhibition
(Hypothesized)

96-well Plate

1. Seed Cells 2. Add Pterolactone A
(various concentrations)

3. Incubate
(e.g., 24-72h) 4. Add MTT Reagent 5. Incubate

(2-4h)
6. Add Solubilizing Agent

(e.g., DMSO)
7. Read Absorbance

(e.g., 570 nm)

Assay Plate

1. Transfect Cells with
NF-κB Luciferase Reporter 2. Treat with Pterolactone A 3. Induce Inflammation

(e.g., with TNF-α) 4. Incubate 5. Lyse Cells 6. Add Luciferase
Substrate 7. Read Luminescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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